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Compound of Interest

Compound Name: 4-tert-Butylbiphenyl

Cat. No.: B155571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key thermochemical properties

of 4-tert-butylbiphenyl. The information is compiled from peer-reviewed scientific literature

and is intended to be a valuable resource for professionals in research, development, and

academia.

Core Thermochemical Data
The thermochemical properties of 4-tert-butylbiphenyl have been determined through various

experimental techniques. The following tables summarize the key quantitative data available.

Table 1: Enthalpies of Formation, Combustion, and Phase Transitions
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Property Symbol
Value
(kJ·mol⁻¹)

Temperature
(K)

Method

Standard Molar

Enthalpy of

Formation

(crystal)

ΔfHₘ°(cr) -143.2 ± 3.8 298.15

Static-Bomb

Combustion

Calorimetry

Standard Molar

Enthalpy of

Formation (gas)

ΔfHₘ°(g) -45.1 ± 4.3 298.15

Derived from

ΔfHₘ°(cr) and

ΔsubHₘ°

Standard Massic

Energy of

Combustion

ΔcH° -41433.8 ± 1.8 298.15

Static-Bomb

Combustion

Calorimetry

Standard Molar

Enthalpy of

Sublimation

ΔsubHₘ° 98.1 ± 2.1 298.15
Calvet

Microcalorimetry

Standard Molar

Enthalpy of

Vaporization

ΔvapHₘ° 76.5 ± 1.5 298.15
Calvet

Microcalorimetry

Molar Enthalpy

of Fusion
ΔfusHₘ 21.6 324.7

Differential

Scanning

Calorimetry

Table 2: Heat Capacity and Thermodynamic Functions[1]
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Temperature (K)
Molar Heat
Capacity, Cₚ,ₘ
(J·K⁻¹·mol⁻¹)

Enthalpy, H°(T) - H°
(0) (kJ·mol⁻¹)

Entropy, S°(T)
(J·K⁻¹·mol⁻¹)

5 0.61 0.001 0.20

10 4.41 0.012 1.62

50 56.40 1.139 32.65

100 110.88 5.564 93.36

150 157.00 12.39 152.0

200 204.30 21.61 209.6

250 258.90 33.43 268.1

298.15 314.10 47.16 323.5

324.7 (solid) 345.00 56.12 352.0

324.7 (liquid) 385.00 77.72 418.6

350 400.00 87.72 448.1

370 415.00 95.92 470.5

Experimental Protocols
The determination of the thermochemical properties of 4-tert-butylbiphenyl involves precise

and specialized experimental techniques. The following sections detail the methodologies cited

in the literature.

2.1. Static-Bomb Combustion Calorimetry

This technique is employed to measure the standard massic energy of combustion.

Apparatus: A static-bomb calorimeter with a platinum resistance thermometer for

temperature measurements.

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b155571?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A pellet of 4-tert-butylbiphenyl of known mass is placed in a platinum crucible inside a

calorimetric bomb.

The bomb is filled with purified oxygen to a pressure of 3.04 MPa.

A known amount of distilled water is added to the bomb to ensure saturation of the gas

phase with water vapor.

The bomb is placed in a calorimeter vessel filled with a known mass of water.

The sample is ignited by passing an electric current through a platinum wire.

The temperature change of the water is precisely measured to determine the energy of

combustion.

Corrections are made for the heat of combustion of the ignition wire and for the formation

of nitric acid.

The energy equivalent of the calorimeter is determined using a certified benzoic acid

standard.

2.2. Calvet Microcalorimetry

A Calvet microcalorimeter is utilized to measure the enthalpies of vaporization and sublimation.

Apparatus: A high-temperature Calvet microcalorimeter.

Procedure for Enthalpy of Vaporization:

A small amount of the sample is placed in a sealed glass ampoule.

The ampoule is placed in the calorimeter at a constant temperature (298.15 K).

The ampoule is broken, and the heat absorbed during the vaporization of the sample is

measured.

Procedure for Enthalpy of Sublimation:
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The substance is placed in a Knudsen cell, which has a small orifice.

The cell is heated to a specific temperature, and the rate of mass loss due to sublimation

is measured.

The enthalpy of sublimation is then calculated from the temperature dependence of the

vapor pressure using the Clausius-Clapeyron equation.

2.3. Differential Scanning Calorimetry (DSC)

DSC is used to determine the temperature and enthalpy of phase transitions, such as fusion

(melting).

Apparatus: A differential scanning calorimeter.

Procedure:

A small, weighed amount of the sample is placed in an aluminum pan.

An empty pan is used as a reference.

The sample and reference are heated at a constant rate.

The difference in heat flow required to maintain the sample and reference at the same

temperature is measured.

A peak in the heat flow versus temperature curve indicates a phase transition, and the

area under the peak is proportional to the enthalpy of that transition.

2.4. Vacuum Adiabatic Calorimetry

This method is employed to measure the heat capacity of the substance over a wide range of

temperatures.

Apparatus: A vacuum adiabatic calorimeter.

Procedure:
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A known mass of the sample is placed in a calorimeter vessel.

The vessel is placed in a vacuum chamber to minimize heat exchange with the

surroundings.

A known amount of heat is supplied to the sample, and the resulting temperature increase

is measured.

The heat capacity is calculated from the amount of heat supplied and the temperature

change.

This process is repeated at different temperatures to obtain the heat capacity as a function

of temperature.

Visualizations
3.1. Relationship between Thermochemical Properties

The following diagram illustrates the relationship between the key thermochemical properties of

4-tert-butylbiphenyl and how they are experimentally determined.
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Relationship between experimental methods and thermochemical properties.

3.2. Experimental Workflow for Combustion Calorimetry

The following diagram outlines the typical workflow for determining the enthalpy of formation

using static-bomb combustion calorimetry.
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Workflow for Combustion Calorimetry.
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This guide provides a foundational understanding of the thermochemical properties of 4-tert-
butylbiphenyl, essential for its application in various scientific and industrial fields. For more

detailed information, readers are encouraged to consult the primary literature cited.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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